Cas no 140438-62-6 (6H-Purin-6-one,2-amino-9-[(1a,3a,4b)-3,4-dihydroxycyclopentyl]-1,9-dihydro-)

6H-Purin-6-one,2-amino-9-[(1a,3a,4b)-3,4-dihydroxycyclopentyl]-1,9-dihydro- structure
140438-62-6 structure
Product Name:6H-Purin-6-one,2-amino-9-[(1a,3a,4b)-3,4-dihydroxycyclopentyl]-1,9-dihydro-
CAS No:140438-62-6
MF:C10H13N5O3
MW:251.241921186447
CID:151751
PubChem ID:135480707
Update Time:2025-04-19

6H-Purin-6-one,2-amino-9-[(1a,3a,4b)-3,4-dihydroxycyclopentyl]-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-9-[(1a,3a,4b)-3,4-dihydroxycyclopentyl]-1,9-dihydro-
    • 2-amino-9-[(3S,4S)-3,4-dihydroxycyclopentyl]-3H-purin-6-one
    • 2-amino-9-[(3S,4S)-3,4-dihydroxycyclopentyl]-3,9-dihydro-6H-purin-6-one
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(3,4-dihydroxycylopentyl)-, (1alpha,3alpha,4beta)-(+-)-
    • Carbocyclic 5'-nor-2'-deoxyguanosine
    • Carbocyclic-ndg
    • Carbocyclic 5/'-nor-2/'-deoxyguanosine
    • 2-amino-9-[(3S,4S)-3,4-dihydroxycyclopentyl]-1H-purin-6-one
    • 2-Amino-9-[(3S,4S)-3,4-dihydroxycyclopentyl]-1,9-dihydro-6H-purin-6-one
    • 140438-62-6
    • DTXSID50161392
    • Inchi: 1S/C10H13N5O3/c11-10-13-8-7(9(18)14-10)12-3-15(8)4-1-5(16)6(17)2-4/h3-6,16-17H,1-2H2,(H3,11,13,14,18)/t5-,6-/m0/s1
    • InChI Key: LDYHQWURHCKRLK-WDSKDSINSA-N
    • SMILES: O[C@@H]1[C@H](CC(C1)N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 251.102
  • Monoisotopic Mass: 251.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 2.06
  • Boiling Point: 627.8°C at 760 mmHg
  • Flash Point: 333.5°C
  • Refractive Index: 1.945
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